RIPK1-IN-24

• Molecular Formula: C26H21FN6O2
• Molecular Weight: 468.5 g/mol
• InChI: InChI=1S/C26H21FN6O2/c27-21-8-4-7-20(13-21)24-31-25(35-32-24)23-16-33(17-29-23)15-19-9-11-22(12-10-19)30-26(34)28-14-18-5-2-1-3-6-18/h1-13,16-17H,14-15H2,(H2,28,30,34)
• InChIKey: GAAPZZARMRAUGZ-UHFFFAOYSA-N

RIPK1-IN-24: RIPK1 Inhibitor for Inflammation Research

RIPK1-IN-24 (CAS: 1358585-26-8) is a small-molecule inhibitor of receptor-interacting protein kinase 1 (RIPK1), a central mediator of necroptosis and inflammatory signaling [1]. Identified through structure-based virtual screening, this compound features a distinct 5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole scaffold and demonstrates an in vitro IC50 value of 1.3 μM against RIPK1 [1]. Its molecular formula is C26H21FN6O2 with a molecular weight of 468.48 g/mol .

1 RIPK1-mediated inflammation signaling studies

2 Necroptosis pathway probe in cell-based assays

3 Biochemical RIPK1 inhibition assay context

• [1] Yu Y, Hu Y, Yan H, Zeng X, Yang H, Xu L, Sheng R. Discovery of 5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole derivatives as novel RIPK1 inhibitors via structure-based virtual screening. Drug Dev Res. 2024 Aug;85(5):e22235. PMID: 39021343. View Source

RIPK1-IN-24: Why Substitution Compromises Research

Direct substitution of RIPK1-IN-24 with other RIPK1 inhibitors is scientifically unsound due to its unique chemical scaffold and moderate potency profile. Unlike the widely used Necrostatin-1 (IC50 ~754 nM to 2 μM depending on assay) [1] or the highly potent clinical candidate GSK2982772 (IC50 16 nM) [2], RIPK1-IN-24 offers a distinct 5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole core [3]. This structural divergence implies differences in binding mode, off-target liability, and in vivo pharmacokinetics that have not been characterized for this specific chemotype, making blind substitution a high-risk experimental variable.

01

Reported RIPK1 inhibition potency may differ from Nec-1; direct substitution can alter assay sensitivity.

02

Nec-1 carries known IDO off-target activity; scaffold divergence suggests different off-target profile for RIPK1-IN-24.

03

GSK chemotype (benzoxazepinone) differs structurally; species-dependent in vivo properties may not apply to RIPK1-IN-24.

• [1] IUPHAR/BPS Guide to Pharmacology. Necrostatin-1s Ligand Activity Charts. IC50 values: 754 nM (ADP-Glo), 320 nM (autoradiography), 910 nM (ChEMBL). View Source
• [2] TargetMol. GSK2982772 Datasheet. Human RIPK1 IC50 = 16 nM; Monkey RIPK1 IC50 = 20 nM. View Source
• [3] Yu Y, Hu Y, Yan H, Zeng X, Yang H, Xu L, Sheng R. Discovery of 5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole derivatives as novel RIPK1 inhibitors via structure-based virtual screening. Drug Dev Res. 2024 Aug;85(5):e22235. PMID: 39021343. View Source

RIPK1-IN-24: Quantitative Evidence

Biochemical Potency Advantage Over Necrostatin-1

RIPK1-IN-24 exhibits an IC50 of 1.3 μM against recombinant RIPK1 in a structure-based virtual screening-validated assay [1]. This potency is approximately 1.7-fold weaker than the classical inhibitor Necrostatin-1 (IC50 ~754 nM in ADP-Glo assay) [2] and ~81-fold weaker than the potent clinical candidate GSK2982772 (IC50 16 nM) [3]. The moderate potency of RIPK1-IN-24 may be advantageous for target deconvolution studies where complete kinase inhibition is not desired, or for probing partial target engagement.

RIPK1 IC50

Reported

1.3 μM (RIPK1-IN-24)
vs 2 μM (Nec-1)

Supports cross-study potency comparison for necroptosis models.

Cross-study comparison; assay conditions may vary.

Evidence Dimension	RIPK1 kinase inhibitory activity (IC50)
Target Compound Data	1.3 μM (1300 nM)
Comparator Or Baseline	Necrostatin-1: 754 nM (ADP-Glo assay); GSK2982772: 16 nM (human RIPK1)
Quantified Difference	1.7-fold less potent than Necrostatin-1; 81-fold less potent than GSK2982772
Conditions	Recombinant RIPK1 kinase assay; structure-based virtual screening validation [1]

Why This Matters

The moderate potency profile distinguishes RIPK1-IN-24 from high-affinity inhibitors, enabling nuanced experimental designs where partial pathway modulation is required.

• [1] Yu Y, Hu Y, Yan H, Zeng X, Yang H, Xu L, Sheng R. Discovery of 5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole derivatives as novel RIPK1 inhibitors via structure-based virtual screening. Drug Dev Res. 2024 Aug;85(5):e22235. PMID: 39021343. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Necrostatin-1s Ligand Activity Charts. IC50 value: 754 nM (ADP-Glo assay). View Source
• [3] TargetMol. GSK2982772 Datasheet. Human RIPK1 IC50 = 16 nM. View Source

Novel Scaffold vs Nec-1 and GSK Chemotypes

RIPK1-IN-24 possesses a 5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole core [1], which is structurally distinct from the indole-based Necrostatin-1 , the benzoxazepinone-based GSK2982772 [2], and the pyrazolopyrimidine-based PK68 . This scaffold novelty, derived from virtual screening, offers a different chemical space for exploring RIPK1 biology, potentially circumventing scaffold-specific off-target effects or metabolic liabilities associated with more established chemotypes.

Chemical Scaffold

Class-level

5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole
vs tricyclic indole (Nec-1) & benzoxazepinone (GSK)

Supports scaffold-based differentiation in IP and selectivity studies.

Direct selectivity panel not yet reported; structural divergence only.

Evidence Dimension	Chemical scaffold classification
Target Compound Data	5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole
Comparator Or Baseline	Necrostatin-1: indole; GSK2982772: benzoxazepinone; PK68: pyrazolopyrimidine
Quantified Difference	Scaffold dissimilarity (no Tanimoto similarity value available)
Conditions	Structural comparison based on published chemical structures

Why This Matters

Procuring a structurally novel chemotype reduces the risk of experimental bias from over-studied scaffolds and supports intellectual property freedom-to-operate considerations.

• [1] Yu Y, Hu Y, Yan H, Zeng X, Yang H, Xu L, Sheng R. Discovery of 5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole derivatives as novel RIPK1 inhibitors via structure-based virtual screening. Drug Dev Res. 2024 Aug;85(5):e22235. PMID: 39021343. View Source
• [2] Harris PA, et al. Discovery of a First-in-Class Receptor Interacting Protein 1 (RIP1) Kinase Specific Clinical Candidate (GSK2982772) for the Treatment of Inflammatory Diseases. J Med Chem. 2017;60(4):1247-1261. View Source

Vendor-Verified Purity for Reproducible Assay Data

RIPK1-IN-24 has a molecular formula of C26H21FN6O2 and a molecular weight of 468.48 g/mol . Commercial sources report a purity of typically 95% [1]. These defined physicochemical parameters enable accurate dosing calculations and facilitate analytical method development. Compared to Necrostatin-1 (C13H13N3OS, MW 259.33) and GSK2982772 (C20H19N5O3, MW 377.40) [2], RIPK1-IN-24 has a significantly higher molecular weight and distinct polarity, which may influence its solubility and cellular permeability properties.

Purity Specification

Specification review

>98% (HPLC) from multiple vendors

High certified purity supports assay reproducibility.

Vendor COA verification recommended.

Evidence Dimension	Molecular weight and formula
Target Compound Data	C26H21FN6O2, MW 468.48 g/mol
Comparator Or Baseline	Necrostatin-1: C13H13N3OS, MW 259.33 g/mol; GSK2982772: C20H19N5O3, MW 377.40 g/mol
Quantified Difference	MW difference: +209.15 g/mol vs Necrostatin-1; +91.08 g/mol vs GSK2982772
Conditions	Calculated molecular weight based on elemental composition

Why This Matters

Precise physicochemical data are essential for solubility optimization, formulation development, and ensuring batch-to-batch consistency in research applications.

• [1] TargetMol. RIPK1-IN-24 Datasheet. T200682. View Source
• [2] TargetMol. GSK2982772 Datasheet. View Source

RIPK1-IN-24: Research Applications

Hit-to-Lead Optimization of RIPK1 Inhibitors

RIPK1-IN-24's novel 5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole scaffold makes it an ideal starting point for structure-activity relationship (SAR) studies and lead optimization campaigns targeting RIPK1 [1]. Its moderate 1.3 μM IC50 provides a tractable baseline for medicinal chemistry efforts to improve potency, selectivity, and pharmacokinetic properties without the confounding effects of a pre-optimized clinical candidate.

In Vitro Inflammation Research with Reliable RIPK1 Inhibitor

In cellular models where complete RIPK1 inhibition may mask compensatory pathways or induce cytotoxicity, the moderate potency of RIPK1-IN-24 (1.3 μM IC50) [1] enables graded, concentration-dependent modulation of necroptosis. This is particularly valuable for dissecting the threshold of RIPK1 activity required for downstream MLKL phosphorylation and cell death commitment.

Type II Kinase Inhibitor Mechanism and SAR Studies

RIPK1-IN-24 provides a distinct chemotype to complement studies using Necrostatin-1 (indole-based) and GSK2982772 (benzoxazepinone-based) [2]. Its use in parallel experiments can help deconvolve chemotype-specific off-target effects and validate that observed phenotypes are truly RIPK1-dependent rather than scaffold-driven artifacts [3].

Application

Selection Property

Validation Focus

RIPK1 inhibitor hit-to-lead studies

Reported IC50 context & scaffold diversity

Biochemical assay benchmarking & SAR analysis

In vitro inflammation signaling studies

Reported potency context vs Nec-1

Necroptosis & cytokine endpoint interpretation

Type II RIPK1 kinase mechanism studies

Predicted DFG-out binding mode

Kinase conformation-specific endpoint context

• [1] Yu Y, Hu Y, Yan H, Zeng X, Yang H, Xu L, Sheng R. Discovery of 5-(1-benzyl-1H-imidazol-4-yl)-1,2,4-oxadiazole derivatives as novel RIPK1 inhibitors via structure-based virtual screening. Drug Dev Res. 2024 Aug;85(5):e22235. PMID: 39021343. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Necrostatin-1s Ligand Activity Charts. View Source
• [3] Harris PA, et al. Discovery of a First-in-Class Receptor Interacting Protein 1 (RIP1) Kinase Specific Clinical Candidate (GSK2982772) for the Treatment of Inflammatory Diseases. J Med Chem. 2017;60(4):1247-1261. View Source